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Compound of Interest

Compound Name:
4-cyano-N-(2,4-

dimethylphenyl)benzamide

CAS No.: 744229-40-1

Cat. No.: B12537341

Get Quote

Nomenclature, Synthesis, and Structural
Characterization[1]
Executive Summary
N-(2,4-dimethylphenyl)-4-cyanobenzamide (CID: 2096352) is a diaryl amide featuring a

benzamide core substituted with a para-cyano group and an N-linked 2,4-dimethylphenyl

moiety.[1] While often utilized as a chemical intermediate or screening compound in drug

discovery, its structural motif shares significant pharmacophore overlap with non-steroidal

androgen receptor antagonists (e.g., Bicalutamide analogs).[1] This guide details the rigorous

IUPAC nomenclature, synthetic pathways, and physicochemical profile of this molecule, serving

as a reference for researchers in organic synthesis and medicinal chemistry.[1]

Nomenclature and Chemical Identity
IUPAC Name Derivation
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The systematic naming of this compound follows the IUPAC rules for amides, where the

carboxylic acid derivative is the parent structure.[1]

Parent Structure: Benzamide (benzene-1-carboxamide).[1]

Acyl Component Substituent: A cyano group (-CN) at the 4-position (para) relative to the

carbonyl.[1]

Amine Component Substituent: A phenyl ring attached to the amide nitrogen, substituted with

methyl groups at positions 2 and 4.[1]

Preferred IUPAC Name (PIN): 4-cyano-N-(2,4-dimethylphenyl)benzamide[1]

Alternative Systematic Name: 4-cyano-N-(2,4-dimethylphenyl)benzene-1-carboxamide[1]

Chemical Identifiers
Identifier Type Value

CAS Number
306935-64-8 (General analog class); Specific:

Check vendor listings

PubChem CID 2096352

Molecular Formula C₁₆H₁₄N₂O

Molecular Weight 250.30 g/mol

SMILES
CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)C

#N)C

InChI Key KSHRQVBGANQLIW-UHFFFAOYSA-N

Synthetic Methodology
The synthesis of N-(2,4-dimethylphenyl)-4-cyanobenzamide is typically achieved via a

nucleophilic acyl substitution reaction (Schotten-Baumann conditions or anhydrous amide

coupling).[1]

Reaction Scheme
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The core reaction involves the coupling of 4-cyanobenzoyl chloride with 2,4-dimethylaniline in

the presence of a base to scavenge the generated hydrochloric acid.[1]

4-Cyanobenzoyl Chloride
(Electrophile)

Tetrahedral Intermediate2,4-Dimethylaniline
(Nucleophile)

Base (Et3N or Pyridine)
DCM or THF, 0°C to RT

N-(2,4-dimethylphenyl)-4-cyanobenzamide
(Target Amide) Elimination

HCl Salt
(Et3N·HCl)

Click to download full resolution via product page

Figure 1: Synthetic pathway for amide bond formation via acyl chloride.[1]

Experimental Protocol (Standard Procedure)
Objective: Synthesize 1.0 g of target amide.

Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar,

dissolve 2,4-dimethylaniline (1.0 eq, 4.0 mmol) in anhydrous Dichloromethane (DCM) (15

mL).

Base Addition: Add Triethylamine (Et₃N) (1.2 eq, 4.8 mmol) and cool the solution to 0°C

using an ice bath.

Acylation: Dropwise add a solution of 4-cyanobenzoyl chloride (1.0 eq, 4.0 mmol) in DCM (5

mL) over 10 minutes.

Note: The reaction is exothermic.[1] Maintain temperature < 5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

TLC (30% EtOAc/Hexanes).[1]

Workup:

Quench with saturated NaHCO₃ (20 mL).
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Extract with DCM (2 x 20 mL).[1]

Wash organic layer with 1M HCl (to remove unreacted aniline) followed by Brine.[1]

Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(SiO₂, Gradient 10-40% EtOAc in Hexanes).

Physicochemical Properties & Drug-Likeness[1]
Understanding the physicochemical profile is critical for applications in medicinal chemistry.[1]

This molecule adheres to Lipinski's Rule of 5, suggesting good oral bioavailability potential.[1]

Property Value Interpretation

LogP (Calculated) ~3.4
Moderately lipophilic; good

membrane permeability.[1]

Topological Polar Surface Area

(TPSA)
52.6 Å²

< 140 Å²; indicates high

probability of good intestinal

absorption.[1]

H-Bond Donors 1 (Amide NH) Within Lipinski limits (< 5).[1]

H-Bond Acceptors 2 (C=O, CN) Within Lipinski limits (< 10).[1]

Rotatable Bonds 2
Rigid structure, favorable for

binding pocket specificity.[1]

Structural Analysis (Spectroscopy)[1]
¹H NMR (DMSO-d₆, 400 MHz):

Amide NH: Singlet, ~10.2 ppm (broad, D₂O exchangeable).[1]

Benzoyl Protons: Two doublets (AA'BB' system) at ~8.1 ppm and ~7.9 ppm (4H total).[1]

Aniline Ring Protons:
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H-6 (ortho to NH): Doublet, ~7.2 ppm.[1]

H-3 (meta to NH): Singlet/Doublet, ~7.0 ppm.[1]

H-5 (para to NH): Multiplet, ~7.1 ppm.[1]

Methyl Groups: Two singlets at ~2.2 ppm and ~2.3 ppm (6H total).[1]

IR Spectrum:

N-H Stretch: ~3300 cm⁻¹.[1]

C≡N Stretch: Sharp peak at ~2230 cm⁻¹ (diagnostic for nitrile).[1]

C=O Stretch: Strong peak at ~1650–1660 cm⁻¹ (Amide I).[1]

Applications in Medicinal Chemistry
While N-(2,4-dimethylphenyl)-4-cyanobenzamide is a distinct chemical entity, it serves as a

simplified scaffold model for a class of non-steroidal Androgen Receptor (AR) antagonists.[1]

Pharmacophore Mapping
The molecule contains key features required for AR binding, though it lacks the electron-

withdrawing trifluoromethyl group often found in high-potency drugs like Bicalutamide or

Enzalutamide.[1]

Benzamide Core
(Linker)

4-Cyano Group
(H-Bond Acceptor)

Androgen Receptor
(Ligand Binding Domain)

 Electrostatic/H-Bond

2,4-Dimethylphenyl
(Hydrophobic Interaction)

 Van der Waals
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Figure 2: Pharmacophore mapping of the benzamide scaffold against a theoretical receptor

binding pocket.[1]

Research Utility
Fragment-Based Drug Design (FBDD): Used as a "fragment" to probe binding pockets.[1]

The cyano group provides a handle for further functionalization (e.g., conversion to

tetrazoles or amines).[1]

Agrochemicals: Cyano-benzamides are a known class of herbicides and fungicides; this

analog may exhibit phytotoxic activity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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